Cas no 1177279-49-0 (Nebracetam hydrochloride)

• Product Name: Nebracetam hydrochloride
• CAS No: 1177279-49-0
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 4575210
• PubChem ID: 71757437
• Update Time: 2025-06-14

Nebracetam hydrochloride Chemical and Physical Properties

Names and Identifiers

• WEB 1881 FU hydrochloride
• 4-(aminomethyl)-1-benzylpyrrolidin-2-one hydrochloride
• Nebracetam (hydrochloride)
• MLS006010412
• NE21519
• SMR004701411
• 4-(aminomethyl)-1-benzylpyrrolidin-2-one;hydrochloride
• Nebracetam hydrochloride
• Z1536943787
• EN300-119912
• HY-113970A
• DA-56079
• MS-23410
• CXB27949
• G13567
• 4-(aminomethyl)-1-benzylpyrrolidin-2-onehydrochloride
• CS-0108830
• 1177279-49-0
• AKOS023552870

• Inchi： 1S/C12H16N2O.ClH/c13-7-11-6-12(15)14(9-11)8-10-4-2-1-3-5-10;/h1-5,11H,6-9,13H2;1H
• InChI Key： KUXPUFAJKYNPMO-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(CN)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.1029409 g/mol
• Monoisotopic Mass: 240.1029409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• Molecular Weight: 240.73

Additional information on Nebracetam hydrochloride

Comprehensive Overview of Nebracetam Hydrochloride (CAS No. 1177279-49-0): Mechanism, Applications, and Research Insights

Nebracetam hydrochloride (CAS No. 1177279-49-0) is a synthetic nootropic compound belonging to the racetam family, renowned for its potential cognitive-enhancing properties. As a derivative of piracetam, it has garnered attention in neuroscience research for its unique pharmacological profile. The compound's molecular structure features a hydrochloride salt formulation, which enhances its solubility and bioavailability compared to its freebase counterpart. Researchers are particularly interested in its interactions with cholinergic and glutamatergic systems, which are critical for memory formation and synaptic plasticity.

Recent studies suggest that Nebracetam HCl may modulate neurotransmitter release and receptor sensitivity, making it a subject of investigation for conditions like age-related cognitive decline. Unlike traditional stimulants, its mechanism appears to involve allosteric modulation rather than direct agonism, reducing the risk of overstimulation. This aligns with growing consumer demand for sustainable cognitive support solutions, as evidenced by trending searches for "nootropics without side effects" and "long-term brain health supplements."

The synthesis of 1177279-49-0 involves a multi-step process that ensures high purity (>98% by HPLC), a key factor for research reproducibility. Analytical characterization typically includes NMR spectroscopy and mass spectrometry to verify structural integrity. Storage recommendations emphasize protection from moisture (desiccated at -20°C) due to the compound's hygroscopic nature—a detail frequently queried in scientific forums regarding racetam stability.

In preclinical models, Nebracetam hydrochloride has demonstrated dose-dependent effects on learning retention and neuronal resilience. These findings correlate with emerging public interest in "neuroplasticity exercises" and "synaptic strengthening," as reflected in search engine data. However, researchers caution that translation to human applications requires rigorous clinical validation—a nuance often overlooked in popular nootropic discussions.

From a biochemical perspective, the compound's low toxicity profile (LD50 >2000 mg/kg in rodent studies) and blood-brain barrier permeability make it a promising candidate for further development. These characteristics address common user concerns about "safe cognitive enhancers" and "non-addictive focus aids." Current investigations explore its potential synergies with choline donors like alpha-GPC, a combination frequently discussed in biohacking communities.

The global research landscape for CAS 1177279-49-0 shows increasing patent activity, particularly in formulations combining it with neuroprotective antioxidants. This mirrors commercial interest in "stackable nootropics" and "multitarget brain supplements." Analytical challenges such as enantiomeric purity remain areas of active methodology development, as highlighted in recent chromatography publications.

Quality control protocols for Nebracetam HCl emphasize residual solvent analysis and heavy metal screening, addressing regulatory concerns in the nutraceutical industry. These procedures respond to growing consumer awareness about "lab-tested nootropics" and "pharmaceutical-grade supplements." Researchers also note the compound's pH-dependent solubility, which influences formulation strategies for optimal bioavailability.

Emerging computational studies utilizing molecular docking simulations predict additional binding sites for 1177279-49-0 at sigma receptors, potentially explaining its observed effects on stress response modulation. This theoretical framework connects with popular inquiries about "adaptogenic nootropics" and "anxiety-reducing cognitive boosters." Meanwhile, advanced in vitro blood-brain barrier models provide new tools for evaluating its pharmacokinetics.

As the scientific community continues to investigate Nebracetam hydrochloride, its distinction from other racetams lies in its balanced receptor affinity profile. This positions it as a compelling subject for both academic research and controlled clinical exploration, particularly in contexts requiring sustained cognitive performance without disruptive stimulation—a quality increasingly demanded in high-stakes professional environments.